Cas no 821784-28-5 (Phenol, 3-[[[5-(4-hydroxyphenyl)-3-pyridinyl]amino]methyl]-)

• Product Name: Phenol, 3-[[[5-(4-hydroxyphenyl)-3-pyridinyl]amino]methyl]-
• CAS No: 821784-28-5
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 696865
• PubChem ID: 11197100
• Update Time: 2025-04-19

Phenol, 3-[[[5-(4-hydroxyphenyl)-3-pyridinyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[[[5-(4-hydroxyphenyl)-3-pyridinyl]amino]methyl]-
• 3-[[[5-(4-hydroxyphenyl)pyridin-3-yl]amino]methyl]phenol
• CHEMBL609608
• 821784-28-5
• GNF-Pf-811
• DTXSID70458473
• SCHEMBL4138960

• Inchi： 1S/C18H16N2O2/c21-17-6-4-14(5-7-17)15-9-16(12-19-11-15)20-10-13-2-1-3-18(22)8-13/h1-9,11-12,20-22H,10H2
• InChI Key： OJAZEHXHEBMCSC-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CNC1C=NC=C(C2C=CC(=CC=2)O)C=1

Computed Properties

• Exact Mass: 292.121177757g/mol
• Monoisotopic Mass: 292.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.4Ų